1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride

• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.14 g/mol
• IUPAC Name: 1-(3-methylpyridin-4-yl)propan-2-amine;dihydrochloride
• InChI: InChI=1S/C9H14N2.2ClH/c1-7-6-11-4-3-9(7)5-8(2)10;;/h3-4,6,8H,5,10H2,1-2H3;2*1H
• InChI Key: BVQIWIHXNVGGIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)CC(C)N.Cl.Cl

Description

1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride is a pyridine derivative with a methyl substituent at the 3-position of the pyridine ring and a propan-2-amine group at the 4-position. The dihydrochloride salt form enhances its stability and aqueous solubility, making it suitable for pharmacological and chemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride typically involves the reaction of 3-methylpyridine with propan-2-amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined in precise ratios. The reaction mixture is then subjected to purification processes such as crystallization or distillation to isolate the pure compound.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce a ketone or aldehyde, while reduction may produce an alcohol.

Scientific Research Applications

1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of enzyme interactions and metabolic pathways.

Medicine: It is investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride involves its interaction with specific molecular targets in the body. It may act on enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s uniqueness lies in its substituent arrangement. Below is a comparison with structurally related compounds:

Compound Name	Key Structural Differences	Impact on Properties	Reference
1-(3-Methoxypyridin-4-yl)ethan-1-amine dihydrochloride	Methoxy (-OCH₃) at pyridine 3-position; ethan-1-amine chain (shorter alkyl chain)	Reduced lipophilicity compared to methyl; altered receptor affinity due to polar group
1-(3-Phenylpyridin-2-yl)methanamine dihydrochloride	Phenyl substituent at pyridine 3-position; methanamine group (shorter chain)	Increased steric bulk; potential for π-π stacking interactions in receptor binding
Methyl[(4-methylpyridin-2-yl)methyl]amine dihydrochloride	Methyl group at pyridine 4-position; methylamine side chain	Different electronic effects due to substituent position; varied solubility
3-(Pyridin-3-yl)prop-2-en-1-amine dihydrochloride	Propenyl linker between pyridine and amine; conjugated double bond	Enhanced rigidity; potential for covalent interactions via Michael addition

Key Observations :

• Methyl vs. Methoxy/Phenyl Groups : The 3-methyl group in the target compound provides moderate lipophilicity compared to polar methoxy or bulky phenyl groups, influencing membrane permeability and target engagement .

Physicochemical Properties

The dihydrochloride salt form is critical for solubility and stability. Comparisons with similar salts include:

• 1-(4-Methylpyrimidin-2-yl)ethan-1-amine dihydrochloride : The pyrimidine analog shows enhanced solubility (>50 mg/mL in water) due to the dihydrochloride salt, a property likely shared by the target compound .

Chemical Research

• Building Block for Complex Molecules : The propan-2-amine chain allows functionalization (e.g., acylations, alkylations) to generate derivatives for structure-activity relationship (SAR) studies .

Biological Activity

1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride, a compound with diverse biological activities, has garnered attention in pharmacological research. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on recent findings.

Chemical Structure and Properties

The compound is characterized by the presence of a pyridine ring, which contributes to its biological interactions. The molecular formula is $C_9H_{13}N_2\cdot 2HCl$, indicating it exists as a dihydrochloride salt. This structural configuration enhances its solubility and bioavailability.

Research indicates that 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride interacts with various biological targets, including receptors and enzymes. The following mechanisms have been identified:

• Inhibition of Phospholipases : Studies suggest that the compound may inhibit lysosomal phospholipase A2 (LPLA2), which is implicated in drug-induced phospholipidosis. This inhibition can lead to significant alterations in lipid metabolism within cells .
• Modulation of Neurotransmitter Systems : The compound is believed to influence neurotransmitter release and uptake, particularly in dopaminergic and serotonergic pathways. This action positions it as a potential candidate for treating neurological disorders .
• Antimicrobial Activity : Preliminary evaluations have shown that derivatives of similar pyridine compounds exhibit antibacterial properties against various pathogens, suggesting that 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride may possess similar activities .

Biological Activity Data

The biological activity of the compound has been assessed through various studies, summarized in the following table:

Activity	Target/Pathway	Effect	Reference
Inhibition of LPLA2	Lipid metabolism	Reduced phospholipidosis
Neurotransmitter modulation	Dopaminergic/serotonergic	Potential antidepressant effects
Antimicrobial	Bacterial pathogens	Inhibition of growth

Case Study 1: Neuropharmacological Effects

In a study examining the neuropharmacological effects of similar compounds, it was found that they significantly increased serotonin levels in rodent models, suggesting potential antidepressant properties. This effect was attributed to the inhibition of serotonin reuptake transporters .

Case Study 2: Antimicrobial Evaluation

A series of pyridine derivatives were tested for their antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. Compounds with structural similarities to 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride demonstrated minimum inhibitory concentrations (MICs) ranging from 3.12 to 12.5 µg/mL, indicating promising antibacterial activity .